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Compound of Interest

Compound Name: Dibromodichloromethane

Cat. No.: B008394

The proper management and disposal of dibromodichloromethane are critical for ensuring
laboratory safety and environmental protection. As a halogenated organic compound, it
requires careful handling as hazardous waste. This guide provides essential procedural steps
for researchers, scientists, and drug development professionals to manage
dibromodichloromethane waste safely and compliantly.

Immediate Safety and Handling Precautions

Before handling dibromodichloromethane, it is imperative to consult the Safety Data Sheet
(SDS) for comprehensive safety information. Always operate in a well-ventilated area,
preferably within a certified chemical fume hood. The use of appropriate Personal Protective
Equipment (PPE) is mandatory to prevent skin and eye contact. This includes:

o Chemical-resistant gloves
o Safety goggles
e Alab coat

In the event of a small spill, and if you are trained to handle it, wear appropriate PPE and
contain the spill with an inert absorbent material like vermiculite or sand. Carefully collect the
absorbed material into a designated hazardous waste container and clean the spill area
according to your institution's safety protocols. For larger spills, evacuate the area and
immediately contact your institution's Environmental Health and Safety (EHS) department.[1]
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Hazard and Classification Data

Dibromodichloromethane is classified as a hazardous substance. Understanding its hazard
profile is essential for safe handling and disposal. All waste containing this chemical must be
treated as hazardous waste in compliance with federal and local regulations.[2][3][4]

Data Point Value / Classification

Chemical Formula CBr2Cl2

H302: Harmful if swallowedH312: Harmful in
GHS Hazard Statements contact with skinH332: Harmful if inhaledH412:

Harmful to aquatic life with long lasting effects

As a halogenated solvent, it may fall under EPA

waste codes for hazardous wastes from non-
EPA Hazardous Waste specific sources (F-list), such as FOO01 or FO02,

if it is a spent solvent mixture. Generators must

determine the appropriate classification.[3]

Strong oxidizing agents, strong acids, strong
Incompatibilities bases, strong reducing agents, and some
metals.[5][6]

Upon combustion, may produce carbon
B monoxide, carbon dioxide, hydrogen halides
Hazardous Decomposition _ .
(hydrogen bromide and hydrogen chloride gas),

and bromine.[5][6]

Standard Operating Procedure for Disposal

The recommended method for the disposal of dibromodichloromethane is through a certified
hazardous waste management service.[1] In-laboratory neutralization is strongly discouraged
due to the potential for vigorous reactions and the production of hazardous byproducts.[1]

Step 1: Waste Collection and Segregation

» Designated Waste Container: Collect all dibromodichloromethane waste, including
contaminated labware and absorbent materials, in a dedicated, clearly labeled, and
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chemically compatible waste container. Polyethylene or glass containers are typically
suitable.[1][7]

o Halogenated Waste Stream: Ensure the container is designated for "Halogenated Organic
Waste."[1] Do not mix with non-halogenated solvents, as this complicates and increases the
cost of disposal.[1][8]

Step 2: Container Management and Storage

e Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Dibromodichloromethane."[9]

» Closed Containers: Keep the waste container tightly sealed at all times, except when adding
waste.[1][5] Liquid waste containers should not be filled beyond 75-90% capacity to allow for
vapor expansion.[8][9]

e Secure Storage: Store the waste container in a designated and secure satellite accumulation
area within the laboratory.[1]

e Secondary Containment: Place the waste container inside a larger, chemically resistant
secondary containment bin to prevent spills.[1]

e Ventilation: Ensure the storage area is well-ventilated, such as within a chemical storage
cabinet or under a fume hood designed for storage.[1][5]

Step 3: Arranging for Final Disposal

o Contact EHS: Once the waste container is nearly full, contact your institution's Environmental
Health and Safety (EHS) department to schedule a waste pickup.[1]

o Follow Institutional Procedures: Adhere strictly to all of your institution's specific guidelines
and procedures for hazardous waste disposal.[1][10]

o Documentation: Maintain accurate records of the waste generated as required by your
institution and regulatory agencies.[11]

Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of
dibromodichloromethane in a laboratory setting.
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Caption: Decision workflow for the safe disposal of dibromodichloromethane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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